Cas no 955781-37-0 (4-fluoro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide)

• Product Name: 4-fluoro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide
• CAS No: 955781-37-0
• MF: C₂₁H₁₇FN₄O₂
• MW: 376.383687734604
• CID: 5920647
• PubChem ID: 16824899
• Update Time: 2025-06-27

4-fluoro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]benzamide
• AKOS024489135
• 4-fluoro-N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)benzamide
• F5014-0214
• 4-fluoro-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzamide
• 955781-37-0
• AB00683956-01
• 4-fluoro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide

• Inchi： 1S/C21H17FN4O2/c1-13-3-4-15(18-12-26-19(23-18)9-10-20(25-26)28-2)11-17(13)24-21(27)14-5-7-16(22)8-6-14/h3-12H,1-2H3,(H,24,27)
• InChI Key： KNTFAFMOYDEYLK-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=CN3C(=N2)C=CC(OC)=N3)=CC=C1C)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 376.13355396g/mol
• Monoisotopic Mass: 376.13355396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-fluoro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide

Recent Advances in the Study of 4-fluoro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide (CAS: 955781-37-0)

The compound 4-fluoro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide (CAS: 955781-37-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazopyridazine core and fluorobenzamide moiety, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related disorders. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

One of the key findings from recent research is the compound's potent inhibitory activity against specific kinase targets involved in cell proliferation and survival pathways. In vitro assays have demonstrated that 4-fluoro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide exhibits high selectivity and affinity for certain tyrosine kinases, making it a promising candidate for targeted cancer therapy. Additionally, structural-activity relationship (SAR) studies have provided insights into the critical functional groups responsible for its biological activity, paving the way for further optimization.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for this compound, with good oral bioavailability and moderate plasma protein binding. These properties are crucial for its development as a therapeutic agent. Furthermore, recent in vivo studies in rodent models have shown significant tumor growth inhibition with minimal off-target effects, highlighting its potential as a safe and effective treatment option.

Despite these promising results, challenges remain in the clinical translation of 4-fluoro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity need to be addressed in future studies. However, the compound's unique chemical structure and robust preclinical data position it as a valuable lead molecule for further drug development efforts.

In conclusion, the latest research on 4-fluoro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide (CAS: 955781-37-0) underscores its potential as a novel therapeutic agent in oncology and beyond. Continued investigation into its molecular targets, pharmacokinetics, and safety profile will be essential for advancing this compound toward clinical trials and eventual therapeutic application.